Paromomycin Sulfate Deuterated
Description
Paromomycin Sulfate (PS) is an aminoglycoside antibiotic primarily used to treat protozoal infections such as Balantidium coli (B. coli) in nonhuman primates and Entamoeba histolytica in humans. Its mechanism involves binding to the 30S ribosomal subunit, disrupting protein synthesis and leading to protozoal cell death . In cynomolgus monkeys, a regimen of 25 mg/day for 5 + 5 days (with a 2-day withdrawal interval) effectively eradicated B. coli cysts and trophozoites without hematological side effects .
Paromomycin Sulfate Deuterated refers to a deuterium-enriched analog where hydrogen atoms are replaced with deuterium, a stable isotope. Deuteration is known to alter pharmacokinetic (PK) properties, such as metabolic stability and half-life, via the kinetic isotope effect . Theoretical advantages for deuterated PS could include prolonged intestinal retention (enhancing efficacy against B. coli) and reduced dosing frequency.
Properties
Molecular Formula |
C₂₃H₄₅N₅O₁₄·xH₂SO₄ for undeuterated |
|---|---|
Molecular Weight |
615.63 |
Synonyms |
O-2,6-Diamino-2,6-dideoxy-β-L-idopyranosyl-(1→3)-O-β-D-ribofuranosyl-(1→5)-O-[2-amino-2-deoxy-α-D-glucopyranosyl-(1→4)]-2-deoxy-D-Streptamine Sulfate Deuterated; O-2-Amino-2-deoxy-α-D-glucopyranosyl-(1→4)-O-[O-2,6-diamino-2,6-dideoxy-β-L-idopyranosyl |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Data Tables
Table 1: Efficacy of PS in Cynomolgus Monkey Trials
Table 2: Regional Variability in Human PS Efficacy
| Region | Indication | Dose/Duration | Cure Rate | Reference |
|---|---|---|---|---|
| India | Visceral Leishmaniasis | 15 mg/kg for 21 days | 94.6% | |
| Eastern Africa | Visceral Leishmaniasis | 15 mg/kg for 21 days | <80% |
Q & A
Q. How should researchers document deuteration protocols to meet journal reproducibility standards?
- Answer : Journals like Pharmaceutical Research mandate detailed methods sections, including deuterium source (e.g., DO), reaction conditions (time, temperature), and analytical validation data (NMR/LC-MS spectra). Compliance with FINER criteria (Feasible, Novel, Ethical, Relevant) ensures methodological rigor .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
